Cas no 866149-36-2 (1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one)

• Product Name: 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one
• CAS No: 866149-36-2
• CID: 4662951
• Update Time: 2025-06-08

1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROBENZYL)-3-(4-FLUOROPHENYL)TETRAHYDRO-2H-IMIDAZOL-2-ONE
• 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)imidazolidin-2-one
• 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one

Additional information on 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one

Comprehensive Overview of 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 866149-36-2)

The compound 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one (CAS No. 866149-36-2) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of two 4-fluorophenyl groups and a tetrahydro-2H-imidazol-2-one core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one is its structural similarity to known bioactive molecules. The incorporation of fluorine atoms often enhances the metabolic stability and bioavailability of compounds, a feature highly sought after in the development of new therapeutics. Recent studies have explored its role in modulating specific biological pathways, though detailed pharmacological data remains under investigation. This aligns with the broader trend of fluorine in drug design, a topic frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, the preparation of CAS No. 866149-36-2 involves multi-step organic reactions, often starting from readily available fluorinated precursors. The imidazolone ring formation is a critical step, requiring precise control of reaction conditions to achieve high yields and purity. Innovations in green chemistry have also been applied to its synthesis, reflecting the industry's shift toward sustainable practices. Researchers often search for efficient synthesis routes for such compounds, making this aspect particularly relevant.

In addition to its pharmaceutical potential, 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one has been studied for its physicochemical properties. Its solubility, stability under various pH conditions, and crystalline form are of interest to formulators aiming to develop robust drug products. The compound's structure-activity relationship (SAR) is another hot topic, as scientists seek to optimize its properties for specific applications. These discussions frequently appear in forums and publications focused on medicinal chemistry and molecular design.

The safety profile of CAS No. 866149-36-2 is another area of active research. While preliminary studies suggest low acute toxicity, comprehensive toxicological evaluations are necessary to fully understand its risk-benefit ratio. This is particularly important given the stringent regulatory requirements for fluorinated pharmaceuticals. Environmental fate and biodegradation studies are also underway, addressing concerns about the persistence of fluorinated compounds in ecosystems—a subject increasingly searched by environmental scientists.

Looking ahead, the future of 1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one appears promising. Its versatility as a chemical scaffold opens doors to numerous applications beyond its current scope. With the rise of precision medicine and targeted therapies, compounds like this are likely to play a pivotal role in next-generation treatments. Ongoing research will undoubtedly uncover new facets of its utility, solidifying its position in the ever-evolving landscape of specialty chemicals.